Cas no 2228433-29-0 (1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2228433-29-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6056302
• PubChem ID: 165653231
• Update Time: 2025-06-08

1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile
• 2228433-29-0
• EN300-1777736

• Inchi： 1S/C9H11NO/c10-7-9(3-4-9)8-2-1-5-11-6-8/h6H,1-5H2
• InChI Key： BVFPGUDQXLIWBH-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C1(C#N)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile

Professional Introduction to 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile (CAS No. 2228433-29-0)

1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile, identified by its CAS number 2228433-29-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclopropane ring with a dihydropyran moiety, linked through a nitrile functional group. The intricate architecture of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and synthetic chemistry.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and strained bond angles. This strain can be exploited in various chemical transformations, making it a valuable scaffold for the development of novel pharmaceuticals. The presence of the dihydropyran group further enhances the compound's versatility, providing a flexible and reactive platform for further functionalization. The nitrile group, on the other hand, introduces polarity and potential sites for hydrogen bonding interactions, which are crucial for biological activity.

In recent years, there has been a surge in research focused on the development of new heterocyclic compounds with potential therapeutic applications. Among these, the combination of cyclopropane and dihydropyran structures has emerged as a particularly promising class of molecules. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique electronic and steric properties of these molecules make them attractive candidates for further investigation.

One of the most compelling aspects of 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to design molecules that can interact with specific biological targets. For instance, the cyclopropane ring has been shown to mimic certain natural products and bioactive molecules, while the dihydropyran group can serve as a handle for further chemical modifications. The nitrile group provides additional opportunities for derivatization, allowing chemists to fine-tune the properties of the final compound.

The synthesis of this compound involves several key steps that highlight the expertise required in modern organic chemistry. The formation of the cyclopropane ring typically requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with the dihydropyran moiety and introduction of the nitrile group demand precise synthetic strategies to maintain the integrity of the overall structure. Advances in catalytic methods and green chemistry principles have made it possible to achieve these transformations more efficiently and sustainably.

The biological evaluation of 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile has revealed intriguing results that warrant further exploration. Preclinical studies have shown that derivatives of this compound can exhibit potent activity against various disease models. For example, some analogs have demonstrated significant anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, preliminary data suggest that certain derivatives may have anticancer properties by interfering with critical cellular processes.

The integration of computational chemistry and molecular modeling techniques has been instrumental in understanding the mechanism of action of these compounds. By predicting how these molecules interact with biological targets at the atomic level, researchers can gain insights into their potential therapeutic effects and optimize their design for improved efficacy. These computational approaches are particularly valuable when dealing with complex structures like 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile, where traditional experimental methods alone may not provide sufficient information.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential in drug discovery. As our understanding of molecular interactions continues to grow, compounds like 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbonitrile are likely to play an increasingly important role in developing innovative therapies.